N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C25H22N2O3/c28-21-13-12-18(16-19(21)23-27-20-10-4-5-11-22(20)30-23)26-24(29)25(14-6-7-15-25)17-8-2-1-3-9-17/h1-5,8-13,16,28H,6-7,14-15H2,(H,26,29)
• InChI Key: TVRAEBYFQWZCHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)O)C4=NC5=CC=CC=C5O4
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide, also known as PHCCC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PHCCC is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a member of the G protein-coupled receptor family. In

Mechanism of Action

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide selectively binds to the mGluR4 receptor, which is primarily expressed in the central nervous system. When N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide binds to the receptor, it causes a conformational change that enhances the receptor's response to glutamate, a neurotransmitter involved in learning and memory. This results in increased signaling through the mGluR4 receptor, which has been shown to have neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has also been shown to increase the expression of genes involved in synaptic plasticity, which is the ability of neurons to change their connections in response to experience. Additionally, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has been shown to increase the activity of antioxidant enzymes, which can protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide in lab experiments is its selectivity for the mGluR4 receptor. This allows researchers to specifically target this receptor and study its effects without affecting other receptors. Additionally, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has been shown to have good bioavailability and can cross the blood-brain barrier, making it a useful tool for studying the central nervous system. However, one limitation of using N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide is its potential toxicity. Studies have shown that high doses of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide can cause liver damage and other adverse effects.

Future Directions

There are several future directions for research on N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide. One area of interest is its potential use in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide may have applications in treating addiction, anxiety, and depression. Further research is needed to better understand the biochemical and physiological effects of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide and to determine its safety and efficacy in humans.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has been studied extensively in vitro and in vivo for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Huntington's disease. Additionally, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-1-phenylcyclopentanecarboxamide has also been studied for its potential use in treating addiction, anxiety, and depression.